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Compound of Interest

Compound Name:
2-[4-(Hydroxymethyl)-2-

nitrophenoxy]ethanol

CAS No.: 1039912-84-9

Cat. No.: B2647180

Get Quote

Physicochemical Characterization, Safety Protocols, and Experimental Handling[3][4]

Executive Summary
HC Yellow No. 4 (CAS 59820-43-8) is a semi-permanent nitro-aromatic amine dye used

primarily in cosmetic formulations and colorimetric research.[3][4] Chemically defined as 2-[[2-

(2-hydroxyethoxy)-4-nitrophenyl]amino]ethanol, it functions as a direct dye that diffuses into

keratinous substrates without the need for oxidative activation.[3][4]

For researchers and formulation scientists, this compound presents specific challenges

regarding solubility profiles (hydrophobic nature), photostability, and sensitization potential.[3]

[4] This guide provides a validated technical framework for the safe handling, characterization,

and storage of HC Yellow No. 4, moving beyond basic MSDS data to offer application-specific

logic.
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Understanding the structural constraints of HC Yellow No. 4 is critical for experimental design.

[3][4] Its nitro group (

) and secondary amine functionalities dictate its spectroscopic behavior and solubility.[3][4]

Table 1: Physicochemical Specifications
Property Data Technical Note

Chemical Name
2-[[2-(2-hydroxyethoxy)-4-

nitrophenyl]amino]ethanol

Core structure is a 2-amino-5-

nitrophenol derivative.[2][3][4]

CAS Number 59820-43-8 Confirmed identity.[1][2][3][4][6]

Molecular Formula

Molecular Weight 242.23 g/mol

Appearance Fluffy, canary-yellow powder
High surface area; prone to

static clumping.[3][4]

Melting Point 143 – 147 °C
Sharp melting range indicates

high purity (>95%).[3][4]

Solubility (Water)
< 0.1 mg/mL (Sparingly

Soluble)

Critical: Do not attempt direct

aqueous dissolution for stock

solutions.[3][4]

Solubility (Organic) DMSO, Ethanol (Moderate)
Preferred solvents for stock

preparation.[3][4]

LogP (Octanol/Water) ~0.3
Amphiphilic, but favors organic

phases.[3][4]

pKa ~14.1 (Predicted)
Non-ionizable in physiological

pH range.[3][4]

Absorption (

)
~420–430 nm

Strong absorbance in the

violet/blue region yielding

yellow color.[3][4][7]
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Expertise Note: As a nitro-aromatic amine, HC Yellow No. 4 carries a risk of skin sensitization.

[3][4] While not classified as a Category 1 Carcinogen by IARC, structurally related nitro-

amines have shown mutagenic potential in specific assays.[3][4] Treat pure powder as a

potential sensitizer.[3][4]

Hazard Identification (GHS Standards)
Signal Word:WARNING

Hazard Statements:

H317: May cause an allergic skin reaction.[3][4][8]

H319: Causes serious eye irritation.[3][4][9]

H412: Harmful to aquatic life with long-lasting effects.[3][4][8]

Validated Handling Workflow
Engineering Controls: Always weigh the "fluffy" powder inside a fume hood or biological

safety cabinet to prevent inhalation of airborne particulates.[3][4]

PPE:

Gloves: Double-gloving with Nitrile (0.11 mm min thickness) is required.[3][4] Latex is

permeable to many aromatic amines.

Respiratory: If hood access is compromised, use a P95/P100 particulate respirator.[3][4]

Decontamination: In case of spill, do not use bleach immediately (risk of chloramine

formation).[3][4] Use an ethanol-dampened wipe followed by soapy water.[3][4][5]

Visualization: Safety & Solubilization Logic
The following diagram outlines the decision logic for safe handling and solubilization, ensuring

operator safety and solution stability.
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Quality Control

Start: HC Yellow 4 Powder

Step 1: PPE Setup
(Nitrile Gloves x2, Fume Hood)

Step 2: Weighing
(Avoid Static, Use Anti-static Gun if avail)

Step 3: Solvent Selection

Water/Buffer

Direct

DMSO or Ethanol

Preferred

Precipitation Risk
(Do NOT Use)

Clear Stock Solution
(10-50 mM)

Step 4: Aqueous Dilution
(Slow addition with vortexing)

Step 5: UV-Vis Check
(Scan 300-600nm)
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Caption: Operational workflow for HC Yellow No. 4, emphasizing organic solvent pre-

dissolution to prevent precipitation errors.

Stability & Storage
Causality: The nitro group renders the molecule susceptible to photoreduction over time, while

the secondary amine can undergo oxidation.[3][4]

Storage Condition: Store at +2°C to +8°C (Refrigerated).

Light Protection:Strictly required. Store in amber vials or wrap containers in aluminum foil.

Prolonged exposure to UV/Visible light will cause degradation (browning).[3][4]

Hygroscopicity: Low, but store in a desiccator if ambient humidity >60% to prevent clumping

which affects weighing accuracy.[3][4]

Experimental Protocol: Self-Validating Stock
Preparation
Objective: Prepare a stable 10 mM stock solution for biological or analytical assays.

Materials
HC Yellow No. 4 Reference Standard (>98% purity).[3][4]

Solvent: DMSO (Anhydrous, ≥99.9%).[3][4]

Vessel: Amber glass vial (borosilicate).[3][4]

Methodology
Calculation:

Target Concentration: 10 mM.

MW: 242.23 g/mol .[3][4][6]

To prepare 10 mL: Weigh 24.2 mg of powder.
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Solubilization (The "Wetting" Step):

Add 10 mL of DMSO to the vial before adding the powder if possible, or add powder and

immediately add solvent to prevent it sticking to glass walls.[3][4]

Sonicate for 5–10 minutes at room temperature. Visual check: Solution must be a clear,

vibrant yellow with no suspended particulates.[3][4]

Self-Validation (UV-Vis):

Dilute 10 µL of stock into 990 µL of Ethanol (1:100 dilution).

Run a spectral scan from 300 nm to 600 nm.[3][4]

Pass Criteria: Single major peak at ~420–430 nm.[3][4]

Fail Criteria: Presence of significant shoulders or peaks <350 nm (indicative of

degradation/impurities).[3][4]

Structural Concept Map
Understanding the functional groups helps predict reactivity.[3][4] The diagram below illustrates

the chemical logic of HC Yellow No. 4.

HC Yellow No. 4
(Core Structure)

Nitro Group (-NO2)
Chromophore

Secondary Amine
Linker

Hydroxyethyl Groups
Solubility Enhancers

Photoreduction Risk
Light Sensitive

H-Bonding Capacity
Increases Polarity

Click to download full resolution via product page
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Caption: Functional group analysis linking chemical structure to physical properties (solubility,

stability).[3][4]
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To cite this document: BenchChem. [Technical Guide: HC Yellow No. 4 (CAS 59820-43-8)].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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